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For researchers, scientists, and drug development professionals, understanding the fate of

pesticide residues in the food chain is of paramount importance. Ethylenethiourea (ETU), a

degradation product of ethylene bis-dithiocarbamate (EBDC) fungicides like mancozeb, is a

compound of particular concern due to its potential health risks. This guide provides a

comparative evaluation of various washing procedures for the removal of ETU from produce,

supported by experimental data and detailed protocols.

A critical review of available literature indicates that while several household washing methods

can significantly reduce pesticide residues on fresh produce, their effectiveness against ETU

varies depending on the type of produce and the washing solution used. This guide

synthesizes findings from key studies to offer a clear comparison for laboratory and research

applications.

Comparative Efficacy of Washing Procedures on
Ethylenethiourea (ETU) Removal
The following table summarizes the quantitative data on the percentage reduction of ETU and

its parent compound, mancozeb, from tomatoes using different washing solutions.

Table 1: Percentage Reduction of Mancozeb and ETU Residues in Tomatoes after Washing
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Washing
Method

Initial
Mancozeb
Residue
(mg/kg)

%
Reduction
of
Mancozeb

Initial ETU
Residue
(mg/kg)

%
Reduction
of ETU

Reference

Water 5.23 ± 0.02 16.3 ± 0.64 0.46 ± 0.71 99.4 ± 0.00 [1]

Sodium

Hypochlorite
5.23 ± 0.02 95.2 ± 0.00 0.46 ± 0.71 99.9 ± 0.00 [1]

Key Observations:

Washing with water alone resulted in a minimal reduction of the parent compound mancozeb

(16.3%) but was surprisingly effective at removing its metabolite, ETU, with a 99.4%

reduction in tomatoes.[1]

A sodium hypochlorite solution proved significantly more effective in removing mancozeb

(95.2%) and also achieved a near-complete removal of ETU (99.9%).[1]

It is important to note that the formation of ETU can occur from the degradation of EBDC

fungicides during cooking. One study demonstrated that heating tomatoes containing

mancozeb residues from 25°C to 60°C led to a 20.07% increase in ETU levels.[1] This

highlights the importance of effective washing procedures prior to consumption or processing.

While data specifically on ETU removal from other produce is limited, studies on general

pesticide removal offer valuable insights. For instance, research on leafy vegetables has shown

that washing with running water, boiling, vinegar, and sodium bicarbonate solutions can

significantly reduce various pesticide residues.[2][3]

Experimental Protocols
A general workflow for evaluating the effectiveness of washing procedures for removing ETU

from produce is outlined below. This is followed by a specific protocol for the analysis of ETU in

produce.

General Experimental Workflow
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Caption: General experimental workflow for assessing the efficacy of washing procedures on

ETU removal from produce.

Detailed Experimental Protocol for ETU Analysis in
Tomatoes
The following protocol is based on the methodology described by Kandasamy et al. (2012) for

the determination of mancozeb and ETU residues in tomatoes.[1]

1. Sample Preparation and Spiking:

Tomatoes are sprayed with a solution of mancozeb.

The sprayed tomatoes are allowed to dry.

2. Washing Procedures:

Water Wash: A subset of tomatoes is washed with water.

Sodium Hypochlorite Wash: Another subset is washed with a sodium hypochlorite solution.
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Control: A third subset remains unwashed.

3. Extraction:

Tomato samples are homogenized.

Extraction is performed using an appropriate solvent (e.g., methanol).

4. Cleanup:

The extract is passed through a solid-phase extraction (SPE) column (e.g., Alumina-SPE) to

remove interfering substances.[4]

5. Analysis:

The cleaned extract is analyzed using High-Performance Liquid Chromatography with a

Diode Array Detector (HPLC-DAD) or Gas Chromatography-Mass Spectrometry (GC-MS).[2]

HPLC-DAD Conditions:

Column: C18

Mobile Phase: A suitable gradient of solvents.

Detection Wavelength: Specific for ETU.

GC-MS Conditions:

Column: Appropriate for pesticide analysis.

Ionization Mode: Electron Impact (EI) or other suitable mode.

Mass Analyzer: Quadrupole or other mass analyzer.

6. Quantification:

The concentration of ETU is determined by comparing the peak area of the sample to a

calibration curve prepared with certified ETU standards.
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The percentage reduction is calculated by comparing the ETU concentration in the washed

samples to the unwashed control samples.

Signaling Pathways and Logical Relationships
The logical relationship between the parent compound (mancozeb), its degradation to ETU,

and the effect of washing can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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